Cas no 109923-52-6 (Adenine-2-d1)

• Product Name: Adenine-2-d1
• CAS No: 109923-52-6
• MF: C₅H₅N₅
• MW: 136.132860898972
• CID: 128626
• PubChem ID: 136735806
• Update Time: 2025-05-24

Adenine-2-d1 Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-d-6-amine
• ADENINE-2-D1
• (2-D)-Isobutylalkohol
• < 2-2H(1)> Isobuttersaeure
• 2-Desoxy-3,4,6-tri-O-(4-nitro-benzoyl)-D-arabino-hexosylbromid
• 2-Desoxy-D-< 1-14C> -Glucose
• 2-Deuterio-1,1,1-trifluor-aethan
• 2-deuterio-1,1,1-trifluoro-ethane
• 2-deuterio-2-methyl-propan-1-ol
• 2-deuterio-2-methyl-propionic acid
• 2-deuterio-7(9)H-purin-6-ylamine
• 2-Methylpropanoic acid-2-d1
• Adenin-2-d1
• adenine-2-d
• D-arabino-2-deoxy-[1-14C]hexose
• isobutyl-2-d1-alcohol
• Adenine-d1
• CS-0255798
• DB-296958
• (2-?H)-7H-purin-6-amine
• D98319
• HY-B0152S
• 109923-52-6
• A denin- D
• 2-Deuterio-7H-purin-6-amine
• 2-deuterio-3,7-dihydropurin-6-imine
• Adenine-2-d1

• Inchi： 1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)/i2D
• InChI Key： GFFGJBXGBJISGV-VMNATFBRSA-N
• SMILES： N1=C([2H])N=C(N)C2NC=NC1=2

Computed Properties

• Exact Mass: 136.05936
• Monoisotopic Mass: 136.061
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• Melting Point: >300 °C
• PSA: 77.58
• LogP: 0.51630

Adenine-2-d1 Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Adenine-2-d1

Adenine-2-d1: A Comprehensive Overview

Adenine-2-d1, also known by its CAS number 109923-52-6, is a deuterated derivative of adenine, a fundamental nucleobase that plays a crucial role in various biological processes. This compound has gained significant attention in recent years due to its unique properties and applications in fields such as biochemistry, pharmacology, and molecular biology. In this article, we will delve into the structural characteristics, biochemical significance, and the latest research findings related to Adenine-2-d1.

The structure of Adenine-2-d1 is similar to that of adenine, with the primary difference being the substitution of a hydrogen atom at the 2-position with a deuterium atom. This modification introduces subtle changes in the compound's physical and chemical properties, making it an invaluable tool for studying hydrogen/deuterium exchange (HDX) effects in biomolecules. Recent studies have highlighted the importance of such isotopic substitutions in understanding the dynamics of protein-ligand interactions and enzyme catalysis.

In terms of biochemical applications, Adenine-2-d1 has been extensively used as a stable isotope tracer in metabolic studies. Its deuterated form allows researchers to track its incorporation into nucleic acids and other biomolecules with high precision. For instance, a 2023 study published in Nature Chemical Biology demonstrated how Adenine-2-d1 can be employed to monitor RNA synthesis pathways in living cells, providing unprecedented insights into transcriptional regulation mechanisms.

The use of Adenine-2-d1 in drug discovery has also been a focal point of recent research. By incorporating this compound into potential therapeutic agents, scientists can evaluate its impact on drug metabolism and efficacy. A groundbreaking study conducted by researchers at the University of California revealed that Adenine-2-d1-based compounds exhibit enhanced stability and bioavailability compared to their non-deuterated counterparts. This finding has significant implications for the development of new anticancer drugs targeting nucleotide biosynthesis pathways.

Beyond its role in research and drug discovery, Adenine-2-d1 has found applications in analytical chemistry. Its distinct isotopic signature makes it an ideal reference standard for mass spectrometry-based assays. A 2023 review published in Analytical Chemistry highlighted how this compound serves as a reliable internal standard for quantifying adenine derivatives in complex biological matrices, ensuring accurate and reproducible results.

In conclusion, Adenine-2-d1, with its CAS number 109923-52-6, represents a versatile tool with wide-ranging applications across multiple scientific disciplines. From tracing metabolic pathways to advancing drug development, this compound continues to contribute significantly to our understanding of biological systems. As research progresses, it is anticipated that new discoveries will further expand the utility of Adenine-2-d1, solidifying its position as an essential component in modern biochemical research.